Cas no 2229347-92-4 (3-(5-fluoro-2-hydroxyphenyl)methylpiperidin-3-ol)

• Product Name: 3-(5-fluoro-2-hydroxyphenyl)methylpiperidin-3-ol
• CAS No: 2229347-92-4
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6346814
• PubChem ID: 165880035
• Update Time: 2025-10-10

3-(5-fluoro-2-hydroxyphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-hydroxyphenyl)methylpiperidin-3-ol
• 2229347-92-4
• 3-[(5-fluoro-2-hydroxyphenyl)methyl]piperidin-3-ol
• EN300-1824664

• Inchi： 1S/C12H16FNO2/c13-10-2-3-11(15)9(6-10)7-12(16)4-1-5-14-8-12/h2-3,6,14-16H,1,4-5,7-8H2
• InChI Key： QHZSJMZRUFPXCX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1(CNCCC1)O)O

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-(5-fluoro-2-hydroxyphenyl)methylpiperidin-3-ol

3-(5-fluoro-2-hydroxyphenyl)methylpiperidin-3-ol: A Comprehensive Overview

The compound 3-(5-fluoro-2-hydroxyphenyl)methylpiperidin-3-ol, identified by the CAS number 2229347-92-4, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic heterocyclic compounds, specifically piperidines, which are six-membered rings containing one nitrogen atom. The presence of a fluorine atom and a hydroxyl group on the aromatic ring introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive molecules with therapeutic potential. The 5-fluoro substitution on the phenyl ring is known to enhance the lipophilicity and improve the pharmacokinetic profile of the compound, making it a promising candidate for drug delivery systems. Additionally, the hydroxyl group at position 2 of the phenyl ring contributes to hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity in biological systems.

The synthesis of 3-(5-fluoro-2-hydroxyphenyl)methylpiperidin-3-ol involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to accelerate the reaction process while maintaining high stereochemical control.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory and analgesic agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at the molecular level. Furthermore, in materials science, this compound has been utilized as a precursor for synthesizing advanced materials such as polymer-based sensors and nanocomposites.

The structural uniqueness of 3-(5-fluoro-2-hydroxyphenyl)methylpiperidin-3-ol also lends itself to applications in catalysis. Recent findings suggest that this compound can act as an effective ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This opens up new avenues for its use in green chemistry and sustainable chemical processes.

In conclusion, 3-(5-fluoro-2-hydroxyphenyl)methylpiperidin-3-ol, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span across pharmaceuticals, materials science, and catalysis, making it a valuable asset for both academic and industrial advancements. As research progresses, further insights into its properties and applications are expected to emerge, solidifying its role as an important molecule in modern chemistry.